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Compound of Interest

Compound Name: Pap-IN-1

Cat. No.: B12396656 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of 5-(4-Phenoxybutoxy)psoralen (PAP-1). This document provides

essential logistical and safety information, including step-by-step procedures for the proper

handling and disposal of PAP-1, a potent and selective Kv1.3 potassium channel blocker.

Adherence to these guidelines is crucial for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Chemical and Physical Properties of PAP-1
A thorough understanding of the chemical and physical properties of a substance is the first

step toward safe handling and disposal. The following table summarizes the key quantitative

data for PAP-1.
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Property Value Source

Chemical Name 5-(4-Phenoxybutoxy)psoralen [1][2][3][4]

Synonyms PAP-1 [2][3][4]

CAS Number 870653-45-5 [1][2][3][4][5][6]

Molecular Formula C₂₁H₁₈O₅ [1][2][3][5]

Molecular Weight 350.36 g/mol [1][2][5]

Appearance Solid, white powder [6]

Solubility DMSO: 9 mg/mL [3]

Storage Temperature 2-8°C, protect from light

Hazard Identification and Safety Precautions
According to the Safety Data Sheets (SDS), PAP-1 is classified with the following hazard:

Respiratory sensitization (Category 1): May cause allergy or asthma symptoms or breathing

difficulties if inhaled.[5]

Personal Protective Equipment (PPE): To mitigate risks, the following PPE must be worn when

handling PAP-1:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: A NIOSH-approved respirator is required if working with the powder

outside of a certified chemical fume hood or if aerosolization is possible.[5]

Proper Disposal Procedures
The disposal of PAP-1 and its containers must be conducted in accordance with all local, state,

and federal regulations. The following is a step-by-step guide for the proper disposal of this

compound.
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Experimental Protocol for Disposal
Consult Local Regulations: Before initiating any disposal procedures, consult your

institution's Environmental Health and Safety (EHS) office to ensure compliance with all

applicable regulations.

Waste Collection:

Solid Waste: Collect un-contaminated solid PAP-1 in a clearly labeled, sealed container

designated for chemical waste.

Contaminated Materials: Any materials contaminated with PAP-1, such as pipette tips,

gloves, and weighing papers, should be placed in a separate, sealed, and clearly labeled

hazardous waste container.

Solutions: Solutions containing PAP-1 should be collected in a designated, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "5-(4-Phenoxybutoxy)psoralen," the CAS number "870653-45-5," and

the associated hazards (Respiratory Sensitizer).

Storage: Store hazardous waste containers in a designated, secure, and well-ventilated

area, away from incompatible materials, until they are collected by a licensed hazardous

waste disposal company.

Disposal: Arrange for the pickup and disposal of the hazardous waste through your

institution's EHS-approved waste management vendor. Do not dispose of PAP-1 down the

drain or in the regular trash.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of PAP-1.
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Caption: Logical workflow for the proper disposal of PAP-1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12396656?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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